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Compound of Interest

2-Amino-6-methoxyphenol
Compound Name:
hydrochloride

cat. No.: B2981388

An In-depth Technical Guide to the Chemical Properties of 2-Amino-6-methoxyphenol
hydrochloride

Abstract: This technical guide provides a comprehensive overview of 2-Amino-6-
methoxyphenol hydrochloride (CAS No: 339531-77-0), a substituted aminophenol derivative
with significant potential as a chemical intermediate and building block in pharmaceutical and
materials science. This document delves into its core chemical and physical properties,
provides detailed protocols for its analytical characterization, outlines a representative synthetic
approach, and discusses its handling, safety, and potential applications. The content herein is
curated for researchers, medicinal chemists, and process development scientists, offering both
foundational data and practical, experience-driven insights.

Nomenclature and Structural Identity

2-Amino-6-methoxyphenol hydrochloride is an aromatic organic compound featuring amino,
hydroxyl, and methoxy functional groups on a benzene ring, supplied as a hydrochloride salt.
The salt form enhances stability and aqueous solubility compared to the free base.

Chemical Structure

The molecular structure consists of a phenol ring substituted with an amino group at position 2
and a methoxy group at position 6. The hydrochloride salt is formed by the protonation of the
basic amino group.
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Caption: Chemical structure of 2-Amino-6-methoxyphenol hydrochloride.

Chemical Identifiers

The following table summarizes the key identifiers for this compound.

Identifier Value Source
2-amino-6-

IUPAC Name ) [1]
methoxyphenol;hydrochloride

CAS Number 339531-77-0 [1]

Molecular Formula C7H10CINO2 [1]

Molecular Weight 175.61 g/mol [2]

GWXIGCZEXDVFDN-
InChl Key [1]
UHFFFAOYSA-N

SMILES COC1=CC=CC(N)=C10.Cl 3]

Physicochemical Properties

The physical and chemical properties of a compound are critical for designing experiments,
developing formulations, and ensuring safe handling.

Property Value Source
Physical Form Solid [1]
Purity Typically =295% [1]
Storage Temperature Room temperature, under inert (3]

atmosphere

Freely soluble in water or

Solubility alcohol (as o-Aminophenol [4]
hydrochloride)
Computed XLogP3 0.5 (for free base) [2]
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Note: The hydrochloride salt form significantly increases water solubility compared to the free
base due to its ionic nature.

Synthesis Pathway

The synthesis of substituted phenols often involves multi-step reactions. A plausible route to 2-
Amino-6-methoxyphenol could start from a more readily available precursor like 2-
methoxyphenol (guaiacol), followed by nitration and subsequent reduction.

Representative Synthetic Protocol

« Nitration of 2-Methoxyphenol: 2-Methoxyphenol is carefully nitrated using a nitrating agent
(e.g., nitric acid in acetic acid) at low temperatures to introduce a nitro group onto the ring,
primarily at the position para to the hydroxyl group and ortho to the methoxy group, yielding
2-methoxy-6-nitrophenol. The directing effects of the -OH and -OCHs groups are crucial
here; both are ortho, para-directing, and their combined influence favors substitution at
position 6.

e Reduction of the Nitro Group: The resulting 2-methoxy-6-nitrophenol is then subjected to a
reduction reaction. This is commonly achieved using catalytic hydrogenation (e.g., H2 gas
with a Palladium-on-carbon catalyst) or chemical reducing agents like tin(ll) chloride in
hydrochloric acid. This step selectively reduces the nitro group to an amino group.

o Salt Formation: The resulting 2-amino-6-methoxyphenol free base is dissolved in a suitable
solvent (e.g., ethanol or diethyl ether) and treated with hydrochloric acid to precipitate the
stable hydrochloride salt, which can then be isolated by filtration.
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Start: 2-Methoxyphenol
(Guaiacol)

Reagents
Step 1: Nitration
(e.g., HNOs3 / H2S0a4, 0°C)
Yields
Intermediate:
2-Methoxy-6-nitrophenol
Purification
Step 2: Reduction
(e.g., H2/Pd-C or SnCl2/HCI)
Yields

Product (Free Base):
2-Amino-6-methoxyphenol

Reagent

Step 3: Salt Formation
(HCl in Ethanol)

Final Product:
2-Amino-6-methoxyphenol HCI
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. 2-Amino-6-methoxyphenol hydrochloride | 339531-77-0 [sigmaaldrich.cn]

2. 2-Amino-6-methoxyphenol | C7THINO2 | CID 12909234 - PubChem
[pubchem.ncbi.nim.nih.gov]

3. 40925-71-1|2-Amino-6-methoxyphenol|BLD Pharm [bldpharm.com]

4. 2-Aminophenol | C6H7NO | CID 5801 - PubChem [pubchem.ncbi.nim.nih.gov]

To cite this document: BenchChem. ['2-Amino-6-methoxyphenol hydrochloride" chemical
properties]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2981388#2-amino-6-methoxyphenol-hydrochloride-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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